Cas no 517920-60-4 (2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a fluorinated boronic ester commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability under ambient conditions compared to boronic acids, owing to the dioxaborolane protecting group. The 2-fluorobenzyl substituent introduces electronic and steric effects that can influence reactivity and selectivity in coupling processes. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where fluorinated aromatic systems are often desired. Its crystalline solid form facilitates handling and storage, while its compatibility with various reaction conditions makes it a versatile building block for constructing complex molecular architectures.
2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
517920-60-4 structure
Product Name:2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:517920-60-4
MF:C13H18BFO2
MW:236.090227603912
MDL:MFCD10698520
CID:68365
PubChem ID:53216796
Update Time:2025-11-02

2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[(2-fluorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-Fluorobenzylboronic acid pinacol ester
    • MFCD10698520
    • SCHEMBL15194983
    • FT-0746871
    • CS-W004352
    • AB62287
    • 2-Fluorobenzylboronicacidpinacolester
    • AM803980
    • AS-55660
    • 517920-60-4
    • AKOS015995197
    • EN300-6977583
    • ABOCFFXSSUAFRP-UHFFFAOYSA-N
    • J-505620
    • A7625
    • DTXSID70681941
    • (2-FLUOROBENZYL)BORONIC ACID PINACOL ESTER
    • XH0313
    • MDL: MFCD10698520
    • Inchi: 1S/C13H18BFO2/c1-12(2)13(3,4)17-14(16-12)9-10-7-5-6-8-11(10)15/h5-8H,9H2,1-4H3
    • InChI Key: ABOCFFXSSUAFRP-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CB1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 236.13800
  • Monoisotopic Mass: 236.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 1.04
  • Boiling Point: 271 ºC
  • Flash Point: 118 ºC
  • PSA: 18.46000
  • LogP: 3.26600

2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Additional information on 2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Guide to 2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 517920-60-4): Properties, Applications, and Market Insights

2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 517920-60-4) is a specialized boronic ester compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated boronate derivative belongs to the class of organoboron compounds, which are widely recognized for their versatility in Suzuki-Miyaura cross-coupling reactions - a cornerstone of modern synthetic chemistry.

The molecular structure of this compound features a unique combination of a 2-fluorobenzyl group attached to a tetramethyl dioxaborolane moiety. This structural configuration provides exceptional stability while maintaining reactivity in various chemical transformations. Recent studies (2022-2023) highlight its growing importance in the development of PET (Positron Emission Tomography) tracers, particularly for neurological research applications.

From a synthetic chemistry perspective, 2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane serves as a valuable boron reagent for introducing fluorinated aromatic groups into complex molecules. Its stability under ambient conditions makes it particularly useful for high-throughput screening applications in drug discovery programs. The compound's lipophilicity (logP ≈ 2.8) and molecular weight (250.1 g/mol) place it within the desirable range for many pharmaceutical intermediates.

In material science applications, this fluorobenzyl boronic ester has shown promise in the development of organic electronic materials. Researchers are exploring its potential in creating novel charge transport materials for OLED devices, leveraging both the electronic effects of the fluorine substituent and the boron center's unique properties. The thermal stability of the compound (decomposition temperature >200°C) makes it suitable for various high-temperature processing applications.

The global market for specialty boronic esters like 2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has seen steady growth (CAGR 6.2% from 2020-2025), driven primarily by increasing demand in the pharmaceutical intermediate sector. Major manufacturers have reported increased production capacity to meet the growing needs of contract research organizations and academic research institutions. Current pricing trends indicate moderate fluctuations due to supply chain adjustments in the fine chemicals market.

Recent advancements (2023) in flow chemistry applications have demonstrated the compound's utility in continuous manufacturing processes. Its compatibility with microwave-assisted synthesis techniques has also expanded its use in accelerated medicinal chemistry programs. These developments align with the pharmaceutical industry's push toward more sustainable and efficient synthetic methodologies.

From a regulatory standpoint, 2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is generally classified as a non-hazardous chemical under standard laboratory conditions. However, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. The compound's stability profile has been well-documented in recent safety data sheet updates from major suppliers.

Looking forward, research focus areas for this compound include its potential in bioconjugation chemistry and as a building block for proteolysis-targeting chimeras (PROTACs). The unique electronic properties imparted by the fluorine atom make it particularly interesting for designing targeted drug delivery systems. These emerging applications position 2-(2-Fluorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a compound with significant growth potential in both pharmaceutical and materials science sectors.

For researchers working with this compound, recent literature suggests optimal storage conditions at 2-8°C under inert atmosphere to maintain long-term stability. Analytical methods including HPLC (reverse phase C18 column) and NMR spectroscopy (particularly 19F NMR at 282 MHz) have proven effective for quality control purposes. These technical considerations are particularly relevant for users seeking high-purity material for sensitive applications.

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